Cas no 108886-04-0 (b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-b-D-glucopyranosyl- (9CI))

• Product Name: b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-b-D-glucopyranosyl- (9CI)
• CAS No: 108886-04-0
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• CID: 192469
• PubChem ID: 130973
• Update Time: 2025-04-19

b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-b-D-glucopyranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-b-D-glucopyranosyl- (9CI)
• b-D-Galactopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-b-D-glucopyranosyl-...
• corchorusin D
• (5xi,9xi,13xi,16alpha,17xi,18alpha)-16-hydroxy-13,28-epoxyolean-11-en-3-yl 2-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• beta-D-Galactopyranoside, (3beta,16beta)-13,28-epoxy-16-hydroxyolean-11-en-3-yl 2-O-beta-D-glucopyranosyl-
• (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5R,6R)-4,5-dihydroxy-2-[[(2R,4S,5R,13S,18S)-2-hydroxy-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 16-Hydroxy-13,28-epoxyolean-11-en-3-yl 2-O-hexopyranosylhexopyranoside
• DTXSID40910896
• 108886-04-0

• Inchi： 1S/C42H68O13/c1-36(2)14-15-41-20-51-42(25(41)16-36)13-9-24-38(5)11-10-27(37(3,4)23(38)8-12-39(24,6)40(42,7)17-26(41)45)54-35-33(31(49)29(47)22(19-44)53-35)55-34-32(50)30(48)28(46)21(18-43)52-34/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23?,24?,25+,26-,27?,28-,29+,30+,31+,32-,33-,34+,35+,38+,39-,40+,41?,42?/m1/s1
• InChI Key： WWABOEGJVNVCGA-BNQVJPHMSA-N
• SMILES： O1CC23CCC(C)(C)C[C@@H]2C21C=CC1[C@@]4(C)CCC(C(C)(C)C4CC[C@@]1(C)[C@]2(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 780.46614
• Monoisotopic Mass: 780.465992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 6
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208
• XLogP3: 3.2

Experimental Properties

• Density: 1.36
• Boiling Point: 883.9°Cat760mmHg
• Flash Point: 488.4°C
• Refractive Index: 1.616
• PSA: 207.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins